Cas no 2172-33-0 (C.I.Vat Orange 11)

• Product Name: C.I.Vat Orange 11
• CAS No: 2172-33-0
• MF: C₄₂H₁₈N₂O₆
• MW: 646.602130413055
• CID: 42565
• PubChem ID: 75113
• Update Time: 2025-04-18

C.I.Vat Orange 11 Chemical and Physical Properties

Names and Identifiers

• Vat Orange 11
• 1.1',5.1'-Trianthrimid-2.2',7.2-dicarbazol
• 6,18-dihydrodinaphtho[2,3-i:2',3'-i']benzo[1,2-a:4,5-a']dicarbazole-5,7,12,17,19,24-hexone
• 6H,18H-Dinaphtho[2,3-i,2',3'-i']benzo[1,2-a,4,5-a']dicarbazol-5,7,12,17,19,24-hexaon
• 6H,18H-dinaphtho[2,3-i,2',3'-i']benzo[1,2-a,4,5-a']dicarbazole-5,7,12,17,19,24-hexaone
• C.I.Vat Yellow 11
• C.I.VATORANGE11
• Cibanone Yellow 3R
• Convat Orange AA
• Indanthrengelb 3R
• Novatic Yellow 3R
• Vat Yellow 3RT
• Yellow 3RT
• C.I. 70805
• CI Vat orange 11
• CCRIS 9495
• EC 218-524-5
• C.I.Vat Orange 11
• SCHEMBL3650203
• 5,27-diazaundecacyclo[23.19.0.03,23.04,20.06,19.07,16.09,14.026,42.028,41.029,38.031,36]tetratetraconta-1(25),3(23),4(20),6(19),7(16),9,11,13,17,21,26(42),28(41),29(38),31,33,35,39,43-octadecaene-2,8,15,24,30,37-hexone
• 6,18-Dihydrodinaphtho[2,3-i:2,3-i]benzo[1,2-a:4,5-a]dicarbazole-5,7,12,17,19,24-hexone
• EINECS 218-524-5
• NS00001892
• Dinaphtho(2,3-i:2',3'-i)benzo(1,2-a:4,5-a')dicarbazole-5,7,12,17,19,24-hexone, 6,18-dihydro-
• AKOS032949859
• 6,18-Dihydrodinaphtho(2,3-i:2',3'-i')benzo(1,2-a:4,5-a')dicarbazole-5,7,12,17,19,24-hexone
• Dinaphtho(2,3-i:2',3'-i')benzo(1,2-a:4,5-a')dicarbazole-5,7,12,17,19,24(6H,18H)-hexone
• H11043
• Dinaphtho[2,3-i:2',3'-i']benzo[1,2-a:4,5-a']dicarbazole-5,7,12,17,19,24(6H,18H)-hexone
• DTXSID8062232
• Vat Orange 11
• 2172-33-0

• Inchi： 1S/C42H18N2O6/c45-37-21-5-1-3-7-23(21)39(47)29-25(37)13-9-17-19-11-15-27-31(35(19)43-33(17)29)41(49)28-16-12-20-18-10-14-26-30(34(18)44-36(20)32(28)42(27)50)40(48)24-8-4-2-6-22(24)38(26)46/h1-16,43-44H
• InChI Key： CVWSULASWLZVCH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC3C4C=CC5C(C6C=CC=CC=6C(C=5C=4NC=3C=2C(C2=CC=C3C4C=CC5C(C6C=CC=CC=6C(C=5C=4NC3=C21)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 646.11600
• Monoisotopic Mass: 646.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 0
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2
• XLogP3: 7.7

Experimental Properties

• Density: 1.651
• Refractive Index: 1.911
• PSA: 134.00000
• LogP: 7.28180